Cas no 1797117-16-8 (Difluoromethylthioacetic Acid Potassium Salt)

• Product Name: Difluoromethylthioacetic Acid Potassium Salt
• CAS No: 1797117-16-8
• Molecular Formula: C₃H₃F₂KO₂S
• Molecular Weight: 180.214827775955
• CID: 4617051
• PubChem ID: 78357880

Difluoromethylthioacetic Acid Potassium Salt Properties

Names and Identifiers

• potassium 2-((difluoromethyl)thio)acetate
• potassium;2-(difluoromethylsulfanyl)acetate
• D77206
• DIFLUOROMETHYLTHIOACETIC ACID POTASSIUM SALT
• XWC11716
• CS-B0604
• potassium2-((difluoromethyl)thio)acetate
• 1797117-16-8

• InChIKey： LLDIOYASHCQYGE-UHFFFAOYSA-M
• Inchi： 1S/C3H4F2O2S.K/c4-3(5)8-1-2(6)7;/h3H,1H2,(H,6,7);/q;+1/p-1
• SMILES： [K+].S(C(F)F)CC(=O)[O-]

Computed Properties

• Exact Mass: 179.94588832 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.94588832 g/mol
• Heavy Atom Count: 9
• Complexity: 89.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 65.4
• Molecular Weight: 180.22

Experimental Properties

• Melting Point: 211-213°C
• Solubility: DMSO, Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates